Cas no 68702-59-0 (Benzenamine, N-methylene-4-nitro-, N-oxide)
68702-59-0 structure
Product Name:Benzenamine, N-methylene-4-nitro-, N-oxide
CAS No:68702-59-0
MF:C7H6N2O3
MW:166.13414144516
CID:1729946
Update Time:2024-11-27
Benzenamine, N-methylene-4-nitro-, N-oxide Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-methylene-4-nitro-, N-oxide
- Benzenamine, N-methylene-4-nitro-, N-oxide (9CI)
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- Inchi: 1S/C7H6N2O3/c1-8(10)6-2-4-7(5-3-6)9(11)12/h2-5H,1H2
- InChI Key: XHECBFQGPVPQTK-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=C)=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 166.03788
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Boiling Point: 342.4±44.0 °C(Predicted)
- PSA: 69.21
- pka: -0.23±0.53(Predicted)
Benzenamine, N-methylene-4-nitro-, N-oxide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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